![molecular formula C10H10N2O B1519827 1-(2-Methyl-2H-indazol-6-yl)ethan-1-one CAS No. 1159511-29-1](/img/structure/B1519827.png)
1-(2-Methyl-2H-indazol-6-yl)ethan-1-one
Overview
Description
1-(2-Methyl-2H-indazol-6-yl)ethan-1-one, also known as 1-methylindazole, is a heterocyclic compound that has been studied for its potential therapeutic applications and other scientific uses. It is a structural analogue of indazole and is found in several plants, including the plant species Allium cepa, as well as in some marine organisms. 1-methylindazole has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), and it has been shown to have a variety of biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions for 1-methylindazole.
Scientific Research Applications
1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole has been studied for its potential therapeutic applications, as well as its use in scientific research. It has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole has also been studied for its potential to act as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins.
Mechanism of Action
Biochemical Pathways
- The compound likely impacts multiple pathways. For instance:
- It may inhibit pro-inflammatory enzymes (e.g., COX-2) or modulate cytokine production. It could affect kinases (e.g., CHK1, CHK2) involved in cell cycle regulation or stress response . It might influence metabolic enzymes or receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole in laboratory experiments include its low cost, its availability as a commercial product, and its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE). The limitations of using 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole in laboratory experiments include its potential to act as an inhibitor of the enzyme monoamine oxidase (MAO), which may interfere with the results of experiments involving monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole has a short half-life, which may limit its potential for use in long-term experiments.
Future Directions
The potential future directions for 1-(2-Methyl-2H-indazol-6-yl)ethan-1-onezole research include its use as an inhibitor of the enzyme acetylcholinesterase (AChE) in the treatment of Alzheimer’s disease and other neurological disorders,
Biochemical Analysis
Biochemical Properties
Indazole-containing compounds are known to interact with a variety of enzymes, proteins, and other biomolecules
Cellular Effects
Indazole derivatives have been shown to have a wide range of effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that indazole derivatives can exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1-(2-methylindazol-6-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7(13)8-3-4-9-6-12(2)11-10(9)5-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRSPJVFUAZEMSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=NN(C=C2C=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20657116 | |
Record name | 1-(2-Methyl-2H-indazol-6-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20657116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1159511-29-1 | |
Record name | 1-(2-Methyl-2H-indazol-6-yl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1159511-29-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Methyl-2H-indazol-6-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20657116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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